Cas no 878697-42-8 (N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 878697-42-8
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5422184
• Update Time: 2025-10-28

N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]-
• N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C19H21N3O3S2/c1-12-8-14-18(21-11-22-19(14)27-12)26-10-17(23)20-7-6-13-4-5-15(24-2)16(9-13)25-3/h4-5,8-9,11H,6-7,10H2,1-3H3,(H,20,23)
• InChI Key： KOHYNVAEMOVOON-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1N=CN=C2SC(C)=CC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide, with the CAS number 878697-42-8, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties within its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound's core structure consists of a phenethylamine moiety linked to an acetamide group, which is further connected to a thiophene-pyrimidine sulfonamide derivative. This unique arrangement of functional groups imparts distinct chemical and biological properties that are being explored for their therapeutic efficacy. Specifically, the 3,4-dimethoxyphenyl group is known for its ability to modulate neurotransmitter activity, while the 6-methylthieno[2,3-d]pyrimidin-4-ylsulfanyl moiety has been implicated in interactions with various enzymes and receptors. These features make the compound a compelling subject for studying its role in modulating biological pathways.

In recent years, there has been a growing interest in the development of small molecules that can interact with multiple targets simultaneously. This approach, often referred to as polypharmacology, holds the promise of addressing complex diseases more effectively than single-target therapies. N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide embodies this concept through its dual interaction potential with both central nervous system (CNS) and peripheral biological systems. Preliminary studies have suggested that this compound may exhibit properties relevant to neurodegenerative disorders and inflammatory conditions.

The synthesis of this compound involves a series of multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the 6-methylthieno[2,3-d]pyrimidin-4-ylsulfanyl group is particularly challenging due to its heterocyclic nature and the need for regioselective functionalization. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex framework efficiently.

Evaluation of the pharmacological properties of N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide has revealed intriguing findings that warrant further exploration. In vitro studies have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, preliminary data suggest that this compound may interact with sigma receptors in the brain, potentially offering therapeutic benefits in conditions like anxiety and depression.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. Given its structural similarities to known bioactive molecules, it is hypothesized that N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide could serve as a scaffold for designing novel drugs targeting CNS disorders. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drug candidates is an iterative process that involves extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm the structural integrity of the compound. Biological assays have been conducted to assess its potency and selectivity against relevant targets. These studies provide critical insights into the compound's mechanism of action and potential side effects.

The integration of computational chemistry tools has further enhanced the understanding of N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide's interactions with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify key residues involved in target interactions. These computational approaches complement experimental data by providing a rational basis for structure optimization efforts aimed at improving drug-like properties.

The future direction of research on N-2-(3,4-dimethoxyphenyl)ethyl-2-({6-methylthieno[2,3-d]pyrimidin-